Cas no 1522724-26-0 (3-amino-2-(1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-amino-2-(1,3-thiazol-5-yl)propanoic acid
• CAS No: 1522724-26-0
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5989821
• PubChem ID: 82598492
• Update Time: 2025-06-08

3-amino-2-(1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1,3-thiazol-5-yl)propanoic acid
• EN300-1765873
• 1522724-26-0

• Inchi： 1S/C6H8N2O2S/c7-1-4(6(9)10)5-2-8-3-11-5/h2-4H,1,7H2,(H,9,10)
• InChI Key： NRNYOVMLKTYANE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C(=O)O)CN

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-amino-2-(1,3-thiazol-5-yl)propanoic acid

Introduction to 3-amino-2-(1,3-thiazol-5-yl)propanoic acid (CAS No. 1522724-26-0)

3-amino-2-(1,3-thiazol-5-yl)propanoic acid, identified by the CAS number 1522724-26-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an amino acid-like moiety with a thiazole ring, has garnered attention due to its potential biological activities and synthetic utility. The thiazole core, a heterocyclic structure characterized by sulfur and nitrogen atoms, is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The integration of this motif with a propanoic acid backbone enhances the compound's versatility, making it a valuable scaffold for drug discovery and material science applications.

The chemical structure of 3-amino-2-(1,3-thiazol-5-yl)propanoic acid can be described as follows: it consists of a propanoic acid chain substituted at the second carbon with a 1,3-thiazole ring. The thiazole ring is further functionalized at the fifth position with an amino group, resulting in a bifunctional molecule with both basic and acidic properties. This dual functionality makes it an interesting candidate for various chemical modifications, enabling the synthesis of derivatives with tailored physicochemical properties. The presence of both an amino group and a carboxylic acid group allows for salt formation and participation in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 3-amino-2-(1,3-thiazol-5-yl)propanoic acid (CAS No. 1522724-26-0) represents a promising candidate within this class of molecules. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Furthermore, the compound's ability to form stable complexes with other biomolecules makes it a valuable tool in biochemical research.

One of the most compelling aspects of 3-amino-2-(1,3-thiazol-5-yl)propanoic acid is its synthetic accessibility. The availability of this compound as a pure chemical entity (CAS No. 1522724-26-0) simplifies its integration into complex synthetic schemes. Researchers can utilize this building block to develop novel analogs by introducing various substituents at different positions on the molecule. Such modifications can be guided by computational modeling and experimental screening to optimize biological activity. The ease of functionalization also makes this compound suitable for library synthesis efforts aimed at identifying lead compounds for drug development.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse molecules in addressing complex diseases. 3-amino-2-(1,3-thiazol-5-yl)propanoic acid (CAS No. 1522724-26-0) fits well within this paradigm due to its multifaceted structural features. Its thiazole moiety is known to exhibit significant pharmacological effects, while the propanoic acid backbone provides additional sites for chemical manipulation. This combination has led to several studies exploring its potential applications in therapeutic contexts. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes involved in metabolic pathways relevant to conditions such as diabetes and cardiovascular disease.

Advances in chemical biology have also highlighted the role of small molecules like 3-amino-2-(1,3-thiazol-5-yl)propanoic acid (CAS No. 1522724-26-0) in understanding cellular mechanisms at the molecular level. The compound's ability to interact with proteins and nucleic acids has made it a useful probe in mechanistic studies. Researchers have employed this molecule to explore enzyme kinetics and binding affinities, providing insights into drug-target interactions that are essential for rational drug design. Additionally, its structural complexity allows for the development of probes that can be used in high-throughput screening campaigns to identify new therapeutic targets.

The environmental impact of chemical compounds is another critical consideration in modern research. Given its utility as a building block for drug discovery,3-amino-2-(1,3-thiazol-5-yl)propanoic acid (CAS No. 1522724-26-0) must be handled responsibly throughout its lifecycle—from synthesis to disposal. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint while maintaining high yields and purity standards. These initiatives align with broader trends in sustainable chemistry aimed at ensuring that pharmaceutical development remains viable without compromising ecological integrity.

In conclusion,3-amino-2-(1,3-thiazol-5-y l)propanoic acid (CAS No. 1522724-26-) is a versatile and promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive scaffold for designing novel bioactive molecules， while its synthetic accessibility facilitates rapid exploration of derivatives。 As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in discovering treatments for complex diseases。 Future studies should focus on expanding synthetic methodologies， exploring new applications， and integrating computational tools to accelerate the discovery process。